Cas no 2412424-99-6 (tert-Butyl 4-hydroxy-2-(methylthio)-5,6,7,9-tetrahydro-8H-pyrimido[4,5-c]azepine-8-carboxylate)

• Product Name: tert-Butyl 4-hydroxy-2-(methylthio)-5,6,7,9-tetrahydro-8H-pyrimido[4,5-c]azepine-8-carboxylate
• CAS No: 2412424-99-6
• MF: C₁₄H₂₁N₃O₃S
• MW: 311.3998
• CID: 5072825
• Update Time: 2025-10-24

tert-Butyl 4-hydroxy-2-(methylthio)-5,6,7,9-tetrahydro-8H-pyrimido[4,5-c]azepine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(methylthio)-4-oxo-3,4,5,6,7,9-hexahydro-8H-pyrimido[4,5-c]azepine-8-carboxylate
• tert-Butyl 4-hydroxy-2-(methylthio)-5,6,7,9-tetrahydro-8H-pyrimido[4,5-c]azepine-8-carboxylate

• Inchi： 1S/C14H21N3O3S/c1-14(2,3)20-13(19)17-7-5-6-9-10(8-17)15-12(21-4)16-11(9)18/h5-8H2,1-4H3,(H,15,16,18)
• InChI Key： IAQADVQTPHNPMR-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1N([H])C(C2=C(C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])C2([H])[H])N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 520
• XLogP3: 1.3
• Topological Polar Surface Area: 96.3

Additional information on tert-Butyl 4-hydroxy-2-(methylthio)-5,6,7,9-tetrahydro-8H-pyrimido[4,5-c]azepine-8-carboxylate

Comprehensive Analysis of tert-Butyl 4-hydroxy-2-(methylthio)-5,6,7,9-tetrahydro-8H-pyrimido[4,5-c]azepine-8-carboxylate (CAS No. 2412424-99-6)

The compound tert-Butyl 4-hydroxy-2-(methylthio)-5,6,7,9-tetrahydro-8H-pyrimido[4,5-c]azepine-8-carboxylate (CAS No. 2412424-99-6) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimido[4,5-c]azepine core, makes it a valuable intermediate in the synthesis of novel therapeutic agents. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the key features of tert-Butyl 4-hydroxy-2-(methylthio)-5,6,7,9-tetrahydro-8H-pyrimido[4,5-c]azepine-8-carboxylate is its hydroxy and methylthio functional groups, which contribute to its reactivity and versatility in synthetic chemistry. These moieties enable the compound to participate in a variety of chemical reactions, making it a cornerstone in the development of new small-molecule inhibitors and enzyme modulators. The tert-butyl group further enhances its stability, ensuring its suitability for long-term storage and experimental use.

In recent years, the demand for pyrimido[4,5-c]azepine derivatives has surged, driven by their potential in addressing unmet medical needs. For instance, compounds like tert-Butyl 4-hydroxy-2-(methylthio)-5,6,7,9-tetrahydro-8H-pyrimido[4,5-c]azepine-8-carboxylate are being explored for their role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. GPCRs are implicated in a wide range of diseases, from cancer to cardiovascular conditions, making this compound a focal point for innovative research.

Another area of interest is the compound's potential in neuroprotective therapies. With the rising prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are actively seeking compounds that can mitigate oxidative stress and inflammation. The hydroxy group in tert-Butyl 4-hydroxy-2-(methylthio)-5,6,7,9-tetrahydro-8H-pyrimido[4,5-c]azepine-8-carboxylate may play a pivotal role in scavenging free radicals, offering a promising avenue for future studies.

From a synthetic perspective, the compound's methylthio group provides a handle for further functionalization, enabling the creation of diverse analogs. This flexibility is particularly valuable in medicinal chemistry, where slight modifications can lead to significant changes in biological activity. As such, tert-Butyl 4-hydroxy-2-(methylthio)-5,6,7,9-tetrahydro-8H-pyrimido[4,5-c]azepine-8-carboxylate serves as a critical building block for the development of next-generation therapeutics.

In conclusion, tert-Butyl 4-hydroxy-2-(methylthio)-5,6,7,9-tetrahydro-8H-pyrimido[4,5-c]azepine-8-carboxylate (CAS No. 2412424-99-6) represents a cutting-edge compound with broad applications in drug discovery and biochemical research. Its unique structural features and reactivity profile position it as a valuable tool for scientists tackling some of the most pressing challenges in modern medicine. As research progresses, this compound is likely to play an increasingly prominent role in the development of innovative therapies.